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Compound of Interest

Compound Name: 5-Aminofluorescein

Cat. No.: B015267 Get Quote

This document provides a comprehensive overview of the chemical properties and solubility of

5-Aminofluorescein (5-AF), a widely used fluorescent marker. It is intended for researchers,

scientists, and professionals in the field of drug development and diagnostics who utilize

fluorescent probes in their work. 5-AF, an amine-containing derivative of fluorescein, is a

versatile molecule for conjugation and labeling.

Core Chemical Properties
5-Aminofluorescein is a synthetic organic compound that appears as an orange to dark red-

brown powder.[1] Its fundamental chemical and physical properties are summarized below. It is

important to note that there are some discrepancies in reported values for melting and boiling

points across different suppliers, which may be attributable to different experimental conditions

or isomeric purity.
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Property Value Source(s)

Molecular Formula C₂₀H₁₃NO₅ [1][2]

Molecular Weight 347.32 g/mol (or Da)

Appearance
Orange to red-brown solid

powder

Melting Point
223 °C (decomposes) or

347.32 °C

Boiling Point
695.30 °C or 481.89 °C (rough

estimate)

IUPAC Name

6-amino-3',6'-dihydroxyspiro[2-

benzofuran-3,9'-xanthene]-1-

one

CAS Number 3326-34-9

Spectroscopic Properties
The fluorescence of 5-Aminofluorescein is its most critical property for its applications as a

biological marker. The excitation and emission maxima are in the visible range, making it

compatible with standard fluorescence microscopy and flow cytometry instrumentation,

particularly those equipped with a 488 nm argon-ion laser.

Spectroscopic Property Wavelength (nm) Source(s)

Excitation Maximum (λex) 490 - 496 nm

Emission Maximum (λem) 515 - 535 nm

Solubility Profile
The solubility of 5-Aminofluorescein is a key consideration for its use in biological buffers and

for conjugation reactions. It is generally soluble in polar organic solvents but has limited

solubility in aqueous solutions.
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Solvent Solubility Source(s)

Dimethyl Sulfoxide (DMSO) ≥ 32 mg/mL

5 mg/mL

Methanol (MeOH) 10 mg/mL

5 mg/mL (forms a clear dark

yellow to orange solution)

Dimethylformamide (DMF) 5 mg/mL

Acetone Soluble

Water Partly soluble

Experimental Protocols
Detailed experimental procedures for the characterization of 5-Aminofluorescein are outlined

below. These represent general methodologies standard in chemical and biochemical

laboratories.

Determination of Solubility
This protocol describes a general method for determining the solubility of a compound like 5-
Aminofluorescein in various solvents.

Objective: To determine the concentration at which 5-Aminofluorescein fully dissolves in a

given solvent at room temperature.

Materials:

5-Aminofluorescein powder

Selected solvents (e.g., DMSO, Methanol, Water)

Vortex mixer

Calibrated analytical balance
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Glass vials or test tubes

Procedure:

Preparation of Stock: Weigh a precise amount of 5-Aminofluorescein (e.g., 10 mg) and add

it to a glass vial.

Solvent Addition: Add a small, measured volume of the chosen solvent (e.g., 0.1 mL) to the

vial to create a high-concentration slurry.

Solubilization: Vigorously mix the solution using a vortex mixer for 1-2 minutes.

Visual Inspection: Visually inspect the solution against a light source to check for any

undissolved particles.

Incremental Dilution: If the compound is not fully dissolved, incrementally add more solvent

in measured volumes (e.g., 0.1 mL at a time), vortexing and inspecting after each addition.

Endpoint Determination: The point at which the solution becomes completely clear, with no

visible solid particles, is the endpoint. The solubility is then calculated based on the total

volume of solvent added. For example, if 10 mg of 5-AF dissolves completely in 0.31 mL of

DMSO, the solubility is determined to be ≥32 mg/mL.

Documentation: Record the final concentration for each solvent. For compounds that are

"partly soluble," the maximum concentration achieved before saturation is noted.

Measurement of Spectroscopic Properties
Objective: To determine the excitation and emission maxima of 5-Aminofluorescein.

Materials:

5-Aminofluorescein

Appropriate solvent (e.g., ethanol or a buffer with pH > 7)

Spectrofluorometer
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Quartz cuvettes

Procedure:

Solution Preparation: Prepare a dilute solution of 5-Aminofluorescein in the chosen solvent.

The concentration should be low enough to avoid inner filter effects (typically in the

micromolar range).

Excitation Spectrum:

Set the spectrofluorometer to scan a range of excitation wavelengths (e.g., 350-510 nm).

Set the emission wavelength to a value expected to be near the maximum (e.g., 525 nm).

Run the scan. The wavelength at which the highest fluorescence intensity is recorded is

the excitation maximum (λex).

Emission Spectrum:

Set the excitation wavelength to the determined λex (e.g., 490 nm).

Set the spectrofluorometer to scan a range of emission wavelengths (e.g., 500-600 nm).

Run the scan. The wavelength at which the highest fluorescence intensity is recorded is

the emission maximum (λem).

Synthesis Overview
5-Aminofluorescein is typically synthesized via the reduction of 5-nitrofluorescein. A common

laboratory-scale synthesis approach involves the following key steps:

Nitration: 4-Nitrophthalic acid is reacted with resorcinol in the presence of a dehydrating

agent (e.g., orthophosphoric acid) at high temperatures. This reaction produces a mixture of

5- and 6-nitrofluorescein isomers.

Isomer Separation (Optional but recommended): The mixture of nitro-isomers can be

separated using techniques like crystallization of their acetylated derivatives.
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Reduction: The separated 5-nitrofluorescein is then reduced to 5-aminofluorescein. This

can be achieved by heating in an aqueous solution of sodium sulfide or through catalytic

hydrogenation.

Purification: The final product is purified, typically by recrystallization, to yield the 5-
Aminofluorescein.

Visualizations
The following diagrams illustrate key relationships pertaining to the properties and applications

of 5-Aminofluorescein.
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Caption: Relationship between 5-Aminofluorescein's structure and its key properties.
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Caption: Workflow for labeling a target molecule using 5-Aminofluorescein.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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